Cas no 2227647-39-2 (rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227647-39-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6529231
• PubChem ID: 165615377
• Update Time: 2025-07-16

rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1824439
• rac-[(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropyl]methanamine
• 2227647-39-2

• Inchi： 1S/C13H20N2O2/c1-13(2)8(5-14)12(13)11-9(16-3)6-15-7-10(11)17-4/h6-8,12H,5,14H2,1-4H3/t8-,12+/m1/s1
• InChI Key： MNWWCICNCLUHND-PELKAZGASA-N
• SMILES： O(C)C1C=NC=C(C=1[C@@H]1[C@@H](CN)C1(C)C)OC

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.4Ų

Additional information on rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to Rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227647-39-2)

Rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2227647-39-2, represents a unique molecular scaffold that has been extensively studied for its potential therapeutic applications. The structural complexity of this molecule, characterized by its cyclopropyl and dimethyl substituents, combined with the presence of a dimethoxypyridine moiety, makes it a subject of considerable interest for researchers exploring novel pharmacophores.

The significance of this compound lies in its ability to interact with biological targets in a manner that suggests it could be developed into a lead compound for various therapeutic interventions. The dimethoxypyridin-4-yl group is particularly noteworthy, as it is known to exhibit diverse biological activities due to its ability to engage with multiple receptor types and enzymes. This feature has made it a popular moiety in the design of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

In recent years, there has been a surge in research focused on developing small molecules that can modulate the activity of enzymes and receptors involved in disease pathways. Rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine has been identified as a promising candidate in this regard. Its unique structural features have led to investigations into its potential role as an inhibitor or activator of various biological targets. For instance, studies have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular signaling pathways.

The cyclopropyl group in the molecule contributes to its stability and binding affinity. Cyclopropyl-substituted compounds are known to exhibit enhanced binding interactions due to the rigidity provided by the three-membered ring structure. This rigidity can help stabilize the transition state of enzyme-substrate complexes, thereby increasing the efficacy of the compound as a drug candidate. Additionally, the dimethyl groups attached to the cyclopropyl ring further enhance the lipophilicity of the molecule, which is often an important factor in drug bioavailability and membrane permeability.

One of the most exciting aspects of Rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine is its potential application in the treatment of neurological disorders. The dimethoxypyridine moiety has been shown to interact with receptors and enzymes that are implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that this compound may have neuroprotective properties by modulating key signaling pathways involved in neurodegeneration. These findings have opened up new avenues for research aimed at developing treatments for these debilitating conditions.

The development of new pharmaceuticals often involves a multi-step synthesis process to produce the target compound in sufficient quantities for research and clinical trials. The synthesis of Rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine requires careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including asymmetric synthesis techniques to achieve the desired stereochemistry. The use of chiral auxiliaries or catalysts has been crucial in obtaining the correct enantiomer configuration, which is essential for biological activity.

In addition to its potential therapeutic applications, Rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine has also been studied for its role as an intermediate in more complex drug molecules. Its structural features make it a versatile building block that can be modified to create new pharmacophores with enhanced biological activity. This flexibility has made it a valuable asset in drug discovery programs aimed at developing novel therapeutics for a wide range of diseases.

The future prospects for Rac-(1R,3R)-3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine are promising. Ongoing research is focused on elucidating its mechanism of action and exploring its potential in preclinical studies. As more data becomes available on its biological activity and pharmacokinetic properties, it is likely that this compound will play an increasingly important role in the development of new drugs. The combination of its unique structural features and promising biological activity makes it a compelling candidate for further investigation.